Cas no 18587-27-4 (Ethanone,1-(12H-benzo[b]phenothiazin-12-yl)-2-(4-methyl-1-piperazinyl)-)

• Product Name: Ethanone,1-(12H-benzo[b]phenothiazin-12-yl)-2-(4-methyl-1-piperazinyl)-
• CAS No: 18587-27-4
• MF: C₂₃H₂₃N₃OS
• MW: 389.51322388649
• CID: 234999
• PubChem ID: 272209
• Update Time: 2025-04-19

Ethanone,1-(12H-benzo[b]phenothiazin-12-yl)-2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(12H-benzo[b]phenothiazin-12-yl)-2-(4-methyl-1-piperazinyl)-
• 1-benzo[b]phenothiazin-12-yl-2-(4-methylpiperazin-1-yl)ethanone
• 12-((4-methyl-1-piperazinyl)acetyl)-12H-benzo[b]phenothiazine
• 12-[(4-methyl-piperazin-1-yl)-acetyl]-12H-benzo[b]phenothiazine
• 4-Methylpiperazino-acetyl-12H-benzo< b> phenothiazin
• AC1L6RH5
• AC1Q5K17
• AR-1C0569
• CTK4D9083
• NCIStruc1_001510
• NCIStruc2_000986
• NSC116491
• DTXSID70297526
• NSC-116491
• NCGC00014162
• NCI116491
• NCGC00014162-02
• CCG-37247
• CHEMBL1374524
• NCI60_000371
• NCGC00097271-01
• 18587-27-4

• Inchi： 1S/C23H23N3OS/c1-24-10-12-25(13-11-24)16-23(27)26-19-8-4-5-9-21(19)28-22-15-18-7-3-2-6-17(18)14-20(22)26/h2-9,14-15H,10-13,16H2,1H3
• InChI Key： JHWISLMTUJNEQP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=C3C=CC=CC3=CC1=2)C(CN1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 389.15639
• Monoisotopic Mass: 389.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• PSA: 26.79
• LogP: 4.15730